Cas no 560085-34-9 (Benzoic acid, 2-fluoro-3-(trimethylsilyl)-)

• Product Name: Benzoic acid, 2-fluoro-3-(trimethylsilyl)-
• CAS No: 560085-34-9
• MF: C₁₀H₁₃FO₂Si
• MW: 212.292927503586
• CID: 4037429
• PubChem ID: 16104810
• Update Time: 2025-06-14

Benzoic acid, 2-fluoro-3-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-3-(trimethylsilyl)-
• SBAHUFQVVALQGB-UHFFFAOYSA-N
• 2-Fluoro-3-(trimethylsilyl)benzoic acid
• AKOS024263315
• 560085-34-9

• Inchi： 1S/C10H13FO2Si/c1-14(2,3)8-6-4-5-7(9(8)11)10(12)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： SBAHUFQVVALQGB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC([Si](C)(C)C)=C1F

Computed Properties

• Exact Mass: 212.06688435Da
• Monoisotopic Mass: 212.06688435Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on Benzoic acid, 2-fluoro-3-(trimethylsilyl)-

Recent Advances in the Study of Benzoic Acid, 2-fluoro-3-(trimethylsilyl)- and Its Relevance to Compound 560085-34-9

In recent years, the compound Benzoic acid, 2-fluoro-3-(trimethylsilyl)- (CAS: 560085-34-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and silylated structure, has shown promising potential in various applications, including drug synthesis, material science, and biochemical assays. The presence of both fluorine and trimethylsilyl groups imparts distinct electronic and steric properties, making it a valuable intermediate in the development of novel therapeutics and functional materials.

Recent studies have focused on the synthesis and optimization of Benzoic acid, 2-fluoro-3-(trimethylsilyl)-, with particular emphasis on its role as a building block for more complex molecules. Researchers have employed advanced techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry to elucidate its structural and chemical properties. These investigations have revealed that the compound exhibits remarkable stability under a range of conditions, making it suitable for use in diverse chemical reactions, including cross-coupling and nucleophilic substitution reactions.

One of the most notable applications of Benzoic acid, 2-fluoro-3-(trimethylsilyl)- is its use in the synthesis of biologically active compounds. For instance, it has been utilized as a precursor in the development of fluorinated pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic properties, and the trimethylsilyl group can serve as a protective moiety during synthetic processes. Recent publications have highlighted its utility in the synthesis of potential anticancer and antiviral agents, underscoring its importance in medicinal chemistry.

In addition to its pharmaceutical applications, Benzoic acid, 2-fluoro-3-(trimethylsilyl)- has also been explored in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have investigated its potential as a dopant or additive to modify the electronic characteristics of organic semiconductors, leading to improved device performance. These findings open new avenues for the development of advanced materials with tailored properties.

Despite these advancements, challenges remain in the large-scale production and application of Benzoic acid, 2-fluoro-3-(trimethylsilyl)-.